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Compound of Interest

Compound Name: BAZ2-ICR

Cat. No.: B605963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and

experimental use of BAZ2-ICR, a potent and selective chemical probe for the bromodomains of

BAZ2A and BAZ2B.

Introduction to BAZ2-ICR
BAZ2-ICR is a cell-active and orally bioavailable small molecule inhibitor targeting the

bromodomains of BAZ2A and BAZ2B.[1] It exhibits high selectivity, making it a valuable tool for

studying the biological functions of these proteins in chromatin remodeling and gene regulation.

[2][3] BAZ2A is a key component of the Nucleolar Remodeling Complex (NoRC), which is

involved in the silencing of ribosomal RNA genes.[4][5][6] BAZ2B is a subunit of the ISWI

chromatin remodeling complexes, such as BRF-1 and BRF-5, which regulate nucleosome

spacing and DNA accessibility.[7][8][9][10]

Physicochemical and Solubility Data
BAZ2-ICR is a white to off-white solid powder. It demonstrates favorable physicochemical

properties for both in vitro and in vivo applications, including high aqueous solubility and cell

permeability.[2]

Table 1: Quantitative Solubility and Physicochemical Data for BAZ2-ICR
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Property Value Solvent/Conditions Reference

Molecular Weight 357.41 g/mol - [2]

Solubility in DMSO
Up to 100 mM (35.74

mg/mL)
Dimethyl sulfoxide [2][3]

Solubility in Ethanol
Up to 100 mM (35.74

mg/mL)
Ethanol [3]

Aqueous Solubility 25 mM D₂O [2]

LogD 1.05 - [2]

In Vivo Bioavailability 70% (mouse)
Oral and intravenous

gavage
[2]

Preparation of BAZ2-ICR Solutions
Proper preparation of BAZ2-ICR solutions is critical for experimental success. The following

protocols provide guidance for preparing stock solutions and working solutions for various

applications.

Preparation of Stock Solutions
Materials:

BAZ2-ICR powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile microcentrifuge tubes or vials

Protocol:

Equilibrate the BAZ2-ICR powder to room temperature before opening the vial to prevent

moisture condensation.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO or ethanol to the

vial of BAZ2-ICR. For example, to a 1 mg vial of BAZ2-ICR (MW: 357.41), add 279.79 µL of
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solvent.

Vortex the solution thoroughly to ensure the compound is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solutions at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).

Preparation of Aqueous Working Solutions
For cell-based assays, it is recommended to dilute the DMSO stock solution in the appropriate

cell culture medium to the final desired concentration immediately before use. Ensure the final

DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced

toxicity.

Experimental Workflow for BAZ2-ICR Preparation
The following diagram illustrates a typical workflow for preparing BAZ2-ICR for experimental

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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